![molecular formula C15H17N5O3S B2570109 N-(2-methoxyethyl)-6-methyl-4-oxo-N-(thiophen-2-ylmethyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide CAS No. 1795298-83-7](/img/structure/B2570109.png)
N-(2-methoxyethyl)-6-methyl-4-oxo-N-(thiophen-2-ylmethyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide
Overview
Description
N-(2-methoxyethyl)-6-methyl-4-oxo-N-(thiophen-2-ylmethyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide is a useful research compound. Its molecular formula is C15H17N5O3S and its molecular weight is 347.39. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxyethyl)-6-methyl-4-oxo-N-(thiophen-2-ylmethyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxyethyl)-6-methyl-4-oxo-N-(thiophen-2-ylmethyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, such as the compound , have been the focus of many scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Anti-Inflammatory Properties
Thiophene derivatives, including the compound , have shown anti-inflammatory properties . This makes them potentially useful in the treatment of conditions characterized by inflammation.
Antimicrobial Properties
Thiophene derivatives have also demonstrated antimicrobial properties . This suggests potential applications in combating various microbial infections.
Anticancer Properties
Thiophene derivatives have shown anticancer properties . This suggests that they could be used in the development of new anticancer drugs.
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry, particularly as corrosion inhibitors . This suggests potential applications in the protection of metals from corrosion.
Material Science
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . They are also used in the fabrication of organic light-emitting diodes (OLEDs) , indicating their importance in material science.
Antihypertensive Properties
Thiophene derivatives have shown antihypertensive properties . This suggests potential applications in the treatment of high blood pressure.
Fungicidal Activity
A series of new N-(thiophen-2-yl) nicotinamide derivatives, which may include the compound , were designed and synthesized for their fungicidal activity .
Mechanism of Action
Target of Action
N-(2-methoxyethyl)-6-methyl-4-oxo-N-(thiophen-2-ylmethyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide is a compound that primarily targets the urea transporter B (UT-B) . UT-B is a protein that facilitates the transport of urea across cell membranes .
Mode of Action
The compound interacts with its target, UT-B, by binding to an intracellular site in a urea-competitive manner . This interaction inhibits the function of UT-B, reducing the influx of urea into cells .
Biochemical Pathways
The inhibition of UT-B affects the urea cycle, a biochemical pathway responsible for the production and removal of urea in the body . By inhibiting UT-B, the compound disrupts the normal flow of urea, leading to changes in the concentration of urea in the body .
Pharmacokinetics
It is soluble in dmso, suggesting it may have good bioavailability .
Result of Action
The molecular and cellular effects of the compound’s action include a decrease in the maximum urinary concentration of urea and an increase in urination volume .
Action Environment
Environmental factors can influence the action, efficacy, and stability of N-(2-methoxyethyl)-6-methyl-4-oxo-N-(thiophen-2-ylmethyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide. For instance, the compound is stable at temperatures between 2-8°C and should be protected from light
properties
IUPAC Name |
N-(2-methoxyethyl)-6-methyl-4-oxo-N-(thiophen-2-ylmethyl)-5H-triazolo[1,5-a]pyrazine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O3S/c1-10-8-20-13(14(21)16-10)12(17-18-20)15(22)19(5-6-23-2)9-11-4-3-7-24-11/h3-4,7-8H,5-6,9H2,1-2H3,(H,16,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPQKQVQZCAKLLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=C(N=N2)C(=O)N(CCOC)CC3=CC=CS3)C(=O)N1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxyethyl)-6-methyl-4-oxo-N-(thiophen-2-ylmethyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide | |
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